Cas no 144206-16-6 (2-Propenoic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,(2E)-)

• Product Name: 2-Propenoic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,(2E)-
• CAS No: 144206-16-6
• MF: C₉H₁₅BO₄
• MW: 198.024003267288
• CID: 1314877
• PubChem ID: 10878109
• Update Time: 2025-04-20

2-Propenoic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,(2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,(2E)-
• (E)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoic acid
• DTXSID70446810
• CS-0372609
• (2E)-3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoic acid
• DB-092372
• (E)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)acrylic acid
• 144206-16-6
• SCHEMBL1527473

• Inchi： 1S/C9H15BO4/c1-8(2)9(3,4)14-10(13-8)6-5-7(11)12/h5-6H,1-4H3,(H,11,12)/b6-5+
• InChI Key： BSKAZYSWDPJQJL-AATRIKPKSA-N
• SMILES： O1B(/C=C/C(=O)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 197.10995
• Monoisotopic Mass: 198.1063391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76